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Compound of Interest

Compound Name: XF056-132

Cat. No.: B15135891

This document provides essential safety protocols and logistical information for the handling
and disposal of XF056-132, a potent research compound. Adherence to these guidelines is
critical to ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Summary

XF056-132 is a highly reactive organic compound. Its primary hazards are acute toxicity upon
ingestion or inhalation, severe skin and eye irritation, and potential for organ damage with
repeated exposure. The following table summarizes its key hazard information based on the
Globally Harmonized System (GHS).
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Hazard Category

GHS Classification & Statements

Signal Word

Danger

Pictograms

Skull and Crossbones, Corrosion, Health

Hazard

Hazard Statements (H-Codes)

H301+H331: Toxic if swallowed or if
inhaled.H314: Causes severe skin burns and
eye damage.H373: May cause damage to
organs through prolonged or repeated

exposure.

Precautionary Statements (P-Codes)

P260: Do not breathe
dust/fume/gas/mist/vapors/spray.P280: Wear
protective gloves/protective clothing/eye
protection/face protection.P301+P310: IF
SWALLOWED: Immediately call a POISON
CENTER or doctor.P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.P403+P233: Store
in a well-ventilated place. Keep container tightly

closed.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is paramount when handling XF056-132. The required level

of protection depends on the specific procedure and the quantity of the substance being

handled.
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Task / Operation Minimum Required PPE

- Standard lab coat- Safety glasses with side

Storage and Transport (within lab) ) o ] ]
shields- Nitrile gloves (single pair)

- Chemical-resistant lab coat- Chemical splash

goggles- Face shield- Double-gloved with nitrile
Weighing and Aliquoting (Solid Form) or neoprene gloves- Use of a certified chemical

fume hood or ventilated balance enclosure is

mandatory.

- Chemical-resistant lab coat- Chemical splash
] ) o goggles- Face shield- Double-gloved with nitrile
Solution Preparation and Dilution
or neoprene gloves- All work must be conducted

within a certified chemical fume hood.

- Standard lab coat- Safety glasses- Nitrile
o ] gloves- Work should be performed in a
Administration to Cell Culture/Assays ] ] ) ] ]
biological safety cabinet (BSC) if sterile

conditions are required.

- Chemical-resistant lab coat- Chemical splash
goggles- Face shield- Heavy-duty nitrile or butyl

Waste Disposal rubber gloves- All waste must be segregated
into a clearly labeled, dedicated hazardous

waste container.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the step-by-step procedure for safely preparing a 10 mM stock solution of
XF056-132 (Molecular Weight: 452.8 g/mol ) in DMSO.

Materials:
e XF056-132 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance within a ventilated enclosure

Spatula

Weighing paper

1.5 mL microcentrifuge tube

Pipettors and appropriate tips

Vortex mixer

Procedure:
e Pre-Operation Safety Check:
o Don all required PPE as specified for "Solution Preparation” in the table above.
o Ensure the chemical fume hood is certified and operating correctly (check airflow monitor).
o Confirm the location of the nearest safety shower and eyewash station.
e Weighing the Compound:
o Place a piece of weighing paper on the analytical balance and tare.
o Carefully weigh out 4.53 mg of XF056-132 directly onto the weighing paper.
o Record the exact weight.
 Dissolution:
o Carefully transfer the weighed powder into a 1.5 mL microcentrifuge tube.
o Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the tube.
o Securely cap the tube.

e Mixing:
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o Vortex the tube for 60 seconds or until the solid is completely dissolved. Visually inspect
for any remaining particulate matter.

e Labeling and Storage:

o Clearly label the tube with the compound name (XF056-132), concentration (10 mM),
solvent (DMSO), and date of preparation.

o Store the stock solution at -20°C in a designated and clearly labeled freezer box.

Disposal Plan

All materials contaminated with XF056-132 must be treated as hazardous waste.

» Solid Waste: Contaminated gloves, weighing paper, pipette tips, and tubes must be collected
in a dedicated, sealed, and clearly labeled hazardous waste bag within the fume hood.

o Liquid Waste: Unused or waste solutions containing XF056-132 must be collected in a
designated, sealed, and properly labeled hazardous liquid waste container. Do not mix with
other waste streams unless compatibility has been confirmed.

o Container Disposal: Empty stock vials must be triple-rinsed with a suitable solvent (e.g.,
ethanol), and the rinsate collected as hazardous liquid waste. The rinsed vial can then be
disposed of as laboratory glassware.

Visual Guides and Workflows

The following diagrams illustrate critical safety workflows for handling XF056-132.
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¢ To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for XF056-
132]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15135891#personal-protective-equipment-for-
handling-xf056-132]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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